Cas no 1247714-51-7 ((2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine)

• Product Name: (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine
• CAS No: 1247714-51-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 4580592
• Update Time: 2025-05-19

(2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyethyl)[(1-methylpiperidin-4-yl)methyl]amine
• 4-Piperidinemethanamine, N-(2-methoxyethyl)-1-methyl-
• (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine

• Inchi： 1S/C10H22N2O/c1-12-6-3-10(4-7-12)9-11-5-8-13-2/h10-11H,3-9H2,1-2H3
• InChI Key： PQVMCKHYSUBCTK-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CNCCOC)CC1

Additional information on (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine

Comprehensive Overview of (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine (CAS No. 1247714-51-7)

(2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine, with the CAS number 1247714-51-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and biochemical studies. The presence of both methoxyethyl and methylpiperidinyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine has surged, driven by advancements in medicinal chemistry and neuropharmacology. Researchers are particularly interested in its potential role as a building block for central nervous system (CNS) targeting compounds. Its structural similarity to certain neurotransmitter modulators has also made it a subject of study in neurological disorder research.

The synthesis of 1247714-51-7 involves multi-step organic reactions, often starting from piperidine derivatives and methoxyethyl halides. The process requires stringent control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with pharmaceutical-grade standards.

One of the most frequently asked questions about (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine revolves around its solubility and stability under various conditions. Studies indicate that it exhibits good solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), making it suitable for laboratory applications. Its stability is influenced by factors such as pH, temperature, and light exposure, which are critical considerations for storage and handling.

From an industrial perspective, CAS 1247714-51-7 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers for custom synthesis projects. The compound's relevance in drug discovery pipelines has led to increased interest in scalable production methods. Innovations in green chemistry and catalytic processes are being explored to optimize its synthesis, aligning with the growing emphasis on sustainable chemical production.

Another area of interest is the structure-activity relationship (SAR) studies involving (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine. Researchers are investigating how modifications to its methoxyethyl or piperidinyl moieties affect its biological activity. Such insights are invaluable for designing next-generation therapeutic agents with improved efficacy and safety profiles.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of 1247714-51-7, reflecting its commercial potential. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of biotech startups and academic research labs.

For researchers working with (2-Methoxyethyl)(1-methylpiperidin-4-yl)methylamine, proper safety protocols are essential. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for handling and disposal.

The future of CAS 1247714-51-7 looks promising, with ongoing research exploring its potential in targeted drug delivery systems and bioconjugation chemistry. As the scientific community continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing precision medicine and molecular therapeutics.